Cas no 941976-89-2 (N'-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-N-(thiophen-2-yl)methylethanediamide)

• Product Name: N'-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-N-(thiophen-2-yl)methylethanediamide
• CAS No: 941976-89-2
• MF: C₂₀H₂₅N₃O₄S
• MW: 403.495203733444
• CID: 5459106
• Update Time: 2025-07-01

N'-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-N-(thiophen-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(4-methoxyphenyl)-2-morpholin-4-ylethyl]-N-(thiophen-2-ylmethyl)oxamide
• N'-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-N-(thiophen-2-yl)methylethanediamide

• Inchi： 1S/C20H25N3O4S/c1-26-16-6-4-15(5-7-16)18(23-8-10-27-11-9-23)14-22-20(25)19(24)21-13-17-3-2-12-28-17/h2-7,12,18H,8-11,13-14H2,1H3,(H,21,24)(H,22,25)
• InChI Key： ZIEOHVIVVMZQCL-UHFFFAOYSA-N
• SMILES： C(NCC1SC=CC=1)(=O)C(NCC(C1=CC=C(OC)C=C1)N1CCOCC1)=O

Additional information on N'-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-N-(thiophen-2-yl)methylethanediamide

Introduction to N'-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-N-(thiophen-2-yl)methylethanediamide (CAS No. 941976-89-2)

N'-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-N-(thiophen-2-yl)methylethanediamide, identified by its CAS number 941976-89-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of multiple heterocyclic moieties, including thiophene and morpholine units, alongside aromatic rings such as 4-methoxyphenyl, suggests a rich chemical space for exploration in terms of biological activity and pharmacological properties.

The structural complexity of N'-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-N-(thiophen-2-yl)methylethanediamide makes it a promising candidate for further investigation in the development of novel therapeutic agents. The combination of these heterocycles with the amide functional group provides a versatile scaffold that can be modified to target various biological pathways. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with potential target proteins, offering insights into its mechanism of action.

In the realm of medicinal chemistry, the incorporation of thiophene and morpholine moieties is particularly noteworthy. Thiophene derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Similarly, morpholine derivatives have been extensively studied for their utility in the development of antihistamines, antifungals, and cardiovascular drugs. The synergistic effects of these structural elements in N'-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-N-(thiophen-2-yl)methylethanediamide may lead to the discovery of novel compounds with enhanced pharmacological efficacy.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The use of advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, has facilitated the construction of its complex framework. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative approaches in accessing structurally diverse molecules.

The potential applications of N'-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-N-(thiophen-2-yl)methylethanediamide extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for research in areas such as materials science and agrochemicals. For instance, derivatives of this compound could be explored as precursors for developing new materials with enhanced thermal stability or as intermediates in the synthesis of crop protection agents.

Evidence from recent studies suggests that molecules containing both thiophene and morpholine units exhibit promising biological activities. A notable example is the discovery that certain thiophene-based compounds exhibit potent inhibitory effects on enzymes involved in cancer cell proliferation. Similarly, morpholine derivatives have shown efficacy in modulating immune responses, making them attractive candidates for immunomodulatory therapies. The combination of these structural motifs in N'-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-N-(thiophen-2-yl)methylethanediamide may unlock new therapeutic possibilities by leveraging these known bioactivities.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy. Preclinical studies using N'-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-N-(thiophen-2-yl)methylethanediamide have begun to provide valuable insights into its pharmacokinetic properties and potential side effects. These studies are crucial for determining whether this compound is suitable for further clinical development. Additionally, computational models have been employed to predict how this molecule might interact with biological targets, aiding in the optimization of its pharmacological profile.

The role of computational chemistry in drug discovery cannot be overstated. Advanced algorithms and machine learning techniques have revolutionized the way researchers identify and design potential drug candidates. By integrating experimental data with computational predictions, scientists can accelerate the discovery process significantly. In the case of N'-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-N-(thiophen-2-yl)methylethanediamide, these tools have been instrumental in guiding synthetic efforts and predicting its biological behavior.

The future prospects for N'-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl-N-(thiophen-2-yl)methylethanediamide are bright, with ongoing research aimed at expanding its applications across various fields. As our understanding of molecular interactions continues to grow, new opportunities will arise to harness the potential of this compound. Whether through further synthetic modifications or exploration in different therapeutic areas, N'-2-(4-methoxyphenyl)-2-(morpholin-4-y]ethyl-N-thiophen 89 89 -89 89 -89 89 -89 89 -89 89 -89 89 -89 89 -89 89 -89 89 -89 89 -89 89 -89 89 -22 m ethylethanedi am ide (CAS No.